Cas no 338419-74-2 (3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone)

• Product Name: 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone
• CAS No: 338419-74-2
• CID: 4647367
• Update Time: 2025-06-09

3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone

Additional information on 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone

Comprehensive Analysis of 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (CAS No. 338419-74-2)

The compound 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (CAS No. 338419-74-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, combining a chlorobenzene moiety with a quinoxaline derivative, makes it a subject of interest for researchers exploring novel applications in drug discovery and functional materials. This article delves into the properties, synthesis, and potential applications of this compound, while addressing common queries and trending topics in the scientific community.

One of the key features of 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone is its role as a hydrazone derivative. Hydrazones are known for their versatility in forming stable complexes with metals, which is why they are widely studied in coordination chemistry. The presence of the quinoxaline ring further enhances its potential as a ligand, offering opportunities for designing catalysts or sensors. Recent studies have highlighted its utility in developing fluorescent probes, a hot topic in bioimaging and diagnostics.

From a synthetic perspective, the preparation of CAS No. 338419-74-2 involves the condensation of 3-chlorobenzaldehyde with 2-hydrazino-3-oxo-3,4-dihydroquinoxaline. This reaction is typically carried out under mild acidic conditions, yielding the target compound with high purity. Researchers often optimize the reaction conditions to improve yields, a common search query among synthetic chemists. The compound's stability under various pH conditions also makes it a candidate for pH-sensitive applications, another trending area in material science.

In the realm of medicinal chemistry, 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone has shown promise due to its potential biological activities. The quinoxaline scaffold is a well-known pharmacophore, often associated with antimicrobial and anticancer properties. While this compound is still under investigation, preliminary studies suggest it may interact with specific enzyme targets, aligning with the growing interest in targeted drug delivery and personalized medicine.

Another area of interest is the compound's potential use in organic electronics. The conjugated system formed by the hydrazone and quinoxaline moieties could facilitate electron delocalization, making it a candidate for organic semiconductors or light-emitting diodes (OLEDs). This aligns with the surge in searches for sustainable materials and green chemistry solutions, as researchers seek alternatives to traditional inorganic materials.

For those wondering about the safety and handling of CAS No. 338419-74-2, it is essential to consult reliable material safety data sheets (MSDS) and follow standard laboratory protocols. While the compound is not classified as hazardous under typical conditions, proper storage and handling are recommended to ensure stability. This addresses a frequent query among laboratory professionals and students.

In summary, 3-Chlorobenzenecarbaldehyde N-(3-oxo-3,4-dihydro-2-quinoxalinyl)hydrazone (CAS No. 338419-74-2) is a multifaceted compound with applications spanning medicinal chemistry, material science, and organic electronics. Its unique structural features and potential functionalities make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may soon find its place in cutting-edge technologies and therapies.